Cas no 922125-32-4 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide)

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide structure

922125-32-4 structure

Product Name:N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide

CAS No:922125-32-4

MF:C₁₉H₂₂N₂O₆S

MW:406.452784061432

CID:6017519

PubChem ID:40957282

Update Time:2023-11-27

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide
- N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzenesulfonamide
- F2296-0497
- AKOS024637510
- 922125-32-4
- N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethoxybenzenesulfonamide
- Inchi： 1S/C19H22N2O6S/c1-19(2)11-27-16-9-12(5-7-14(16)20-18(19)22)21-28(23,24)13-6-8-15(25-3)17(10-13)26-4/h5-10,21H,11H2,1-4H3,(H,20,22)
- InChI Key： MLWLYCMVDCHZSJ-UHFFFAOYSA-N
- SMILES： C1(S(NC2C=C3OCC(C)(C)C(=O)NC3=CC=2)(=O)=O)=CC=C(OC)C(OC)=C1

Computed Properties

Exact Mass: 406.11985760g/mol
Monoisotopic Mass: 406.11985760g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 662
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 111Å²

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2296-0497-2μmol	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide	922125-32-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2296-0497-5μmol	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide	922125-32-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2296-0497-10μmol	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide	922125-32-4	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2296-0497-20μmol	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide	922125-32-4	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2296-0497-1mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide	922125-32-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2296-0497-2mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide	922125-32-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2296-0497-3mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide	922125-32-4	90%+	3mg	$63.0	2023-05-16
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Life Chemicals	F2296-0497-5mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide	922125-32-4	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2296-0497-10mg	N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4-dimethoxybenzene-1-sulfonamide	922125-32-4	90%+	10mg	$79.0	2023-05-16